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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Bis[2-
(succinimidooxycarbonyloxy)ethyl] sulfone (BSOCOES), a homobifunctional N-
hydroxysuccinimide (NHS) ester crosslinker. BSOCOES is a valuable reagent in
bioconjugation, polymer chemistry, and drug development due to its ability to covalently link
primary amine-containing molecules.[1] This guide details the synthetic pathway, experimental
protocols, physicochemical properties, and safety considerations associated with BSOCOES
and its precursors.

Overview of the Synthesis

The synthesis of Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone is a two-step process.
The first step involves the synthesis of the precursor, Bis(2-hydroxyethyl) sulfone. The second,
and core, step is the activation of the hydroxyl groups of Bis(2-hydroxyethyl) sulfone with N,N'-
Disuccinimidyl carbonate (DSC) to yield the final product.

Physicochemical Properties
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A summary of the key physicochemical properties of the reactants and the final product is

provided in the table below.

Bis[2-
. ] o (succinimidooxyca
Bis(2-hydroxyethyl) N,N'-Disuccinimidyl
Property rbonyloxy)ethyl]
sulfone carbonate (DSC)
sulfone
(BSOCOES)
CAS Number 2580-77-0[2][3][4] 74124-79-1[5][6] 57683-72-4[7][8]
Molecular Formula C4H1004S[2][3] C9H8N207 C14H16N2012S[8][9]
Molecular Weight 154.19 g/mol [2] 256.17 g/mol 436.35 g/mol [9][10]
o White to off-white ] ]
Appearance Liquid[2] White solid[8][10]
powder or crystals
Melting Point Not available 190 °C (decomposes) 168 - 173 °C[10][11]
Insoluble in water,
soluble in organic Slightly soluble in
Solubility Soluble in water solvents like Chloroform, DMSO,

acetonitrile and

dichloromethane.

and Methanol.[11]

Experimental Protocols

Synthesis of Bis(2-hydroxyethyl) sulfone

A detailed experimental protocol for the synthesis of Bis(2-hydroxyethyl) sulfone was not

explicitly found in the provided search results. However, it is a commercially available starting

material.

Synthesis of Bis[2-(succinimidooxycarbonyloxy)ethyl]
sulfone (BSOCOES)

This protocol is based on the general reaction of diols with N,N'-Disuccinimidyl carbonate in the

presence of a base.
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Materials:

Bis(2-hydroxyethyl) sulfone

e N,N'-Disuccinimidyl carbonate (DSC)
o Triethylamine (Et3N)

e Anhydrous Acetonitrile (CH3CN)

o Ethyl acetate

e Hexane

« Silica gel for column chromatography
Equipment:

Round-bottom flask

o Magnetic stirrer

 Inert atmosphere setup (e.g., nitrogen or argon)
e Dropping funnel

e Rotary evaporator

o Chromatography column

Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve Bis(2-
hydroxyethyl) sulfone (1.0 eq) in anhydrous acetonitrile.

» Addition of Base: Add triethylamine (2.2 eq) to the solution and stir for 15 minutes at room
temperature.
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Addition of DSC: In a separate flask, dissolve N,N'-Disuccinimidyl carbonate (2.2 eq) in
anhydrous acetonitrile. Add this solution dropwise to the reaction mixture over 30 minutes.

Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, filter the mixture to remove any precipitated
triethylammonium salts. Concentrate the filtrate under reduced pressure using a rotary
evaporator.

Purification: Purify the crude product by silica gel column chromatography using a gradient of
ethyl acetate in hexane as the eluent.

Isolation: Combine the fractions containing the pure product and remove the solvent under
reduced pressure to obtain Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone as a white
solid.

Characterization Data

Detailed experimental characterization data for Bis[2-(succinimidooxycarbonyloxy)ethyl]
sulfone is not readily available in the public domain. The following table provides expected and
representative data based on the structure and similar compounds.

Analysis Expected/Representative Data
'H NMR Peaks corresponding to the ethyl groups and
the succinimide protons.
Peaks for the carbonyl carbons, the carbons of
13C NMR the ethyl groups, and the succinimide ring

carbons.

M s (ESI-MS) [M+Na]* or [M+H]* corresponding to the
ass Spec -
P molecular weight of 436.35 g/mol .

Purity (by HPLC)

= 95%

Yield

60-80% (This is an estimated yield based on

similar reactions)
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Safety Information

It is crucial to handle all chemicals with appropriate safety precautions.

Substance

Hazard Summary

Bis(2-hydroxyethyl) sulfone

May cause skin and eye irritation. Handle with

care.

N,N'-Disuccinimidyl carbonate (DSC)

Causes skin irritation and serious eye irritation.
[5] May cause respiratory irritation.[6] Wear

protective gloves, clothing, and eye protection.

[6]

Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone
(BSOCOES)

May cause skin and eye irritation.[8] Avoid

breathing dust.[8] Use in a well-ventilated area.

[8]

Triethylamine

Flammable liquid and vapor. Corrosive. Causes
severe skin burns and eye damage. Harmful if

swallowed, in contact with skin, or if inhaled.

Acetonitrile

Flammable liquid and vapor. Harmful if
swallowed, in contact with skin, or if inhaled.

Causes serious eye irritation.

General Precautions:

¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

¢ Avoid inhalation of dust and vapors.

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.

Visualizations
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Synthetic Pathway
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(Bis(z-hydroxyethyl) sulfone

N,N’'-Disuccinimidyl Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone
carbonate (DSC) (BSOCOES)

Triethylamine
Acetonitrile
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Reaction

Dissolve Bis(2-hydroxyethyl) sulfone
in Acetonitrile

Add Triethylamine

Add DSC solution

Stir at Room Temperature

4 Workup & Purification )

(Column Chromatography]

Gsolate Product]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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